2-[(2-chloro-5-nitroanilino)methylidene]indene-1,3-dione

• IUPAC Name: 2-[(2-chloro-5-nitroanilino)methylidene]indene-1,3-dione
• InChI: InChI=1S/C16H9ClN2O4/c17-13-6-5-9(19(22)23)7-14(13)18-8-12-15(20)10-3-1-2-4-11(10)16(12)21/h1-8,18H
• InChI Key: ZPQFMUXGKTUOBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CNC3=C(C=CC(=C3)[N+](=O)[O-])Cl)C2=O
• Molecular Formula: C16H9ClN2O4
• Molecular Weight: 328.70 g/mol

Description

The compound with the identifier “2-[(2-chloro-5-nitroanilino)methylidene]indene-1,3-dione” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound “2-[(2-chloro-5-nitroanilino)methylidene]indene-1,3-dione” involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained. The synthetic routes typically involve the use of specific reagents and catalysts under controlled temperature and pressure conditions. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods: In industrial settings, the production of “this compound” is scaled up using large reactors and continuous flow processes. These methods are designed to maximize efficiency and minimize waste. The industrial production often involves the use of automated systems to monitor and control the reaction conditions, ensuring consistent quality and high yield.

Chemical Reactions Analysis

Types of Reactions: The compound “2-[(2-chloro-5-nitroanilino)methylidene]indene-1,3-dione” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the functional groups present in the molecule and the conditions under which the reactions are carried out.

Common Reagents and Conditions: Common reagents used in the reactions of “this compound” include strong oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformation.

Major Products: The major products formed from the reactions of “this compound” depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of new compounds with different functional groups.

Scientific Research Applications

The compound “2-[(2-chloro-5-nitroanilino)methylidene]indene-1,3-dione” has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, “this compound” is investigated for its potential therapeutic properties and its role in drug development. In industry, it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of “2-[(2-chloro-5-nitroanilino)methylidene]indene-1,3-dione” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and biochemical pathways. The exact mechanism can vary depending on the context in which the compound is used, such as in therapeutic applications or industrial processes.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to “2-[(2-chloro-5-nitroanilino)methylidene]indene-1,3-dione” include those with similar molecular structures and functional groups. These compounds may share some properties and reactivity patterns but can also exhibit unique characteristics that distinguish them from “this compound”.

Uniqueness: The uniqueness of “this compound” lies in its specific molecular structure and the particular set of properties it exhibits. This makes it a valuable compound for various applications and a subject of ongoing research to fully understand its potential and limitations.